Cas no 56537-78-1 (3',4'-Dimethyl-5'-nitroacetophenone)

• Product Name: 3',4'-Dimethyl-5'-nitroacetophenone
• CAS No: 56537-78-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5004893
• Update Time: 2026-02-27

3',4'-Dimethyl-5'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dimethyl-5'-nitroacetophenone

• Inchi： 1S/C10H11NO3/c1-6-4-9(8(3)12)5-10(7(6)2)11(13)14/h4-5H,1-3H3
• InChI Key： XMIABQVNNUUBRN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 3',4'-Dimethyl-5'-nitroacetophenone

3',4'-Dimethyl-5'-Nitroacetophenone: A Comprehensive Overview

3',4'-Dimethyl-5'-nitroacetophenone is a substituted acetophenone derivative that has garnered significant attention in the field of biomedical sciences. This compound, also known by its CAS Registry Number CAS NO 56537-78-1, exhibits unique structural features that make it a subject of interest for researchers exploring its potential applications in pharmacology, biochemistry, and drug development.

The molecular structure of 3',4'-Dimethyl-5'-nitroacetophenone comprises a phenyl ring substituted with methyl groups at the 3' and 4' positions, along with a nitro group at the 5' position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are crucial in determining its biological activity. Recent studies have highlighted the potential of such substituted acetophenones as antioxidants, anti-inflammatory agents, and even cancer chemotherapeutic candidates.

In the realm of pharmacological research, 3',4'-Dimethyl-5'-nitroacetophenone has shown promising results in vitro assays evaluating its cytotoxicity and antiproliferative effects against various cancer cell lines. These findings suggest that the compound may serve as a lead molecule for the development of targeted therapies against specific cancers, particularly those resistant to conventional treatment modalities.

Beyond its direct pharmacological applications, 3',4'-Dimethyl-5'-nitroacetophenone has also been explored in the context of biomolecular interactions. Its ability to modulate key signaling pathways, such as the NF-kB pathway, positions it as a potential agent for combating chronic inflammatory diseases. Furthermore, advancements in molecular modeling techniques have enabled researchers to gain deeper insights into the binding affinities of this compound with critical drug targets, thereby facilitating rational drug design.

The synthesis and characterization of 3',4'-Dimethyl-5'-nitroacetophenone have been optimized through innovative chemical routes, ensuring high purity and yield. These advancements not only enhance the compound's accessibility for preclinical studies but also pave the way for scalable production methodologies in the future.

In conclusion, 3',4'-Dimethyl-5'-nitroacetophenone stands as a testament to the wealth of opportunities that lie within the domain of specialized organic compounds. Its unique combination of structural features and biological properties positions it at the forefront of contemporary biomedical research, offering promising avenues for therapeutic intervention across diverse disease states.